Cas no 202341-40-0 (4-{10-nitro-2,4-dioxo-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid)

4-{10-nitro-2,4-dioxo-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid structure

202341-40-0 structure

Product name:4-{10-nitro-2,4-dioxo-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid

CAS No:202341-40-0

MF:C₁₉H₁₀N₂O₆

MW:362.292504787445

CID:3083792

PubChem ID:1713730

4-{10-nitro-2,4-dioxo-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(6-Nitro-1,3-dioxo-1H,3H-benzo[de]isoquinolin-2-yl)-benzoic acid
- 4-{10-nitro-2,4-dioxo-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid
- CS-0219648
- Z56869316
- 202341-40-0
- G33976
- 4-(6-Nitro-1,3-dioxo-1H-benz[de]isoquinolin-2(3H)-yl)benzoic acid
- 4-[6-NITRO-1,3-DIOXO-1H-BENZO[DE]ISOQUINOLIN-2(3H)-YL]BENZOIC ACID
- 4-(6-nitro-1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)benzoic acid
- STK391493
- 4-{8-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoicacid
- AKOS001043291
- EN300-04568
- CIA34140
- 4-{10-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0?,(1)(3)]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid
- 4-{8-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid
- Oprea1_549049
- SCHEMBL4233357
- Oprea1_497596
- 4-(6-nitro-1,3-dioxobenzo[de]isoquinolin-2-yl)benzoic acid
- Inchi： InChI=1S/C19H10N2O6/c22-17-13-3-1-2-12-15(21(26)27)9-8-14(16(12)13)18(23)20(17)11-6-4-10(5-7-11)19(24)25/h1-9H,(H,24,25)
- InChI Key： CKZZWONCAWOIKG-UHFFFAOYSA-N

Computed Properties

Exact Mass: 362.05388604Da
Monoisotopic Mass: 362.05388604Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 666
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 121Å²

4-{10-nitro-2,4-dioxo-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-04568-1.0g	4-{10-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid	202341-40-0	95.0%	1.0g	$256.0	2025-02-21
Enamine	EN300-04568-0.25g	4-{10-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid	202341-40-0	95.0%	0.25g	$92.0	2025-02-21
A2B Chem LLC	AV22374-100mg	4-{8-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid	202341-40-0	95%	100mg	$105.00	2024-04-20
Enamine	EN300-04568-1g	4-{10-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid	202341-40-0	95%	1g	$256.0	2023-10-28
1PlusChem	1P019I92-2.5g	4-{8-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid	202341-40-0	95%	2.5g	$684.00	2023-12-19
A2B Chem LLC	AV22374-250mg	4-{8-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid	202341-40-0	95%	250mg	$132.00	2024-04-20
Aaron	AR019IHE-10g	4-{8-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid	202341-40-0	95%	10g	$1539.00	2023-12-14
Enamine	EN300-04568-10g	4-{10-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid	202341-40-0	95%	10g	$1101.0	2023-10-28
1PlusChem	1P019I92-50mg	4-{8-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid	202341-40-0	95%	50mg	$105.00	2025-03-03
1PlusChem	1P019I92-250mg	4-{8-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid	202341-40-0	95%	250mg	$165.00	2025-03-03